2-(2,5-Dichlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(2,5-dichlorobenzoyl)amino]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H16Cl2N2O2S/c1-8-2-5-13-11(6-8)14(15(20)22)17(24-13)21-16(23)10-7-9(18)3-4-12(10)19/h3-4,7-8H,2,5-6H2,1H3,(H2,20,22)(H,21,23)
• InChI Key: WGKRKOHOIQWOOL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)Cl)C(=O)N
• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol
• CAS No.: 476282-49-2

Description

2-(2,5-Dichlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H16Cl2N2O2S and its molecular weight is 383.29. The purity is usually 95%.
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Mechanism of Action

Target of Action

Thiophene derivatives are known to have a wide range of therapeutic properties and can interact with a variety of biological targets . They have been reported to exhibit anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .

Mode of Action

Thiophene derivatives often work by interacting with their targets and causing changes in their function .

Biochemical Pathways

Thiophene derivatives can affect a variety of pathways due to their broad range of biological activities .

Result of Action

Given the wide range of activities of thiophene derivatives, it can be expected that this compound may have multiple effects at the molecular and cellular level .